In-Depth Technical Guide: 2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine (CAS 503173-14-6)
In-Depth Technical Guide: 2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine (CAS 503173-14-6)
For Researchers, Scientists, and Drug Development Professionals
Introduction
2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine is a fluorinated pyridine-containing compound that has garnered interest within the pharmaceutical and agrochemical industries. The presence of a trifluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. The pyridine ring, a common scaffold in medicinal chemistry, imparts diverse biological activities. This guide provides a comprehensive overview of the known properties, synthesis considerations, and potential applications of 2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine, serving as a valuable resource for researchers in drug discovery and chemical synthesis.
Physicochemical Properties
The physicochemical properties of 2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine are summarized in the table below. These properties are crucial for designing experimental conditions, predicting bioavailability, and understanding the compound's behavior in various matrices.
| Property | Value | Reference(s) |
| CAS Number | 503173-14-6 | N/A |
| Molecular Formula | C₇H₇F₃N₂ | [1] |
| Molecular Weight | 176.14 g/mol | [1] |
| Boiling Point | 207.8 ± 40.0 °C (Predicted) | [2] |
| Density | 1.292 ± 0.06 g/cm³ (Predicted) | [2] |
| Appearance | White powder | N/A |
| Storage Temperature | 2-8°C | [2] |
Synthesis and Purification
While specific, detailed, and reproducible experimental protocols for the synthesis of 2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine are not extensively documented in publicly available literature, general synthetic strategies for analogous compounds can be inferred. The synthesis of chiral 1-(pyridin-2-yl)amines often involves the diastereoselective reduction of an N-sulfinylimine precursor.
Hypothetical Asymmetric Synthesis Protocol
An enantioselective synthesis could potentially be achieved through the following multi-step process, adapted from methodologies for similar structures[3].
Step 1: Formation of N-p-Toluenesulfinyl Imine
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To a solution of 2-acetylpyridine (1.1 equivalents) in a suitable solvent such as tetrahydrofuran (THF), add (S)-(+)-p-toluenesulfinamide (1.0 equivalent).
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Add titanium(IV) ethoxide (2.0 equivalents) as a Lewis acid catalyst and water scavenger.
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Heat the reaction mixture at 70°C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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Upon completion, quench the reaction and perform an aqueous work-up.
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Purify the resulting N-p-toluenesulfinyl ketimine intermediate by column chromatography on silica gel.
Step 2: Diastereoselective Reduction
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Dissolve the purified N-p-toluenesulfinyl imine in THF and cool the solution to -78°C under an inert atmosphere (e.g., argon or nitrogen).
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Slowly add a reducing agent, such as L-selectride® (lithium tri-sec-butylborohydride), to the solution. The choice of reducing agent is critical for achieving high diastereoselectivity[3].
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Stir the reaction at -78°C for several hours.
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Quench the reaction by the slow addition of methanol, followed by an aqueous solution of sodium hydroxide.
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Extract the product with a suitable organic solvent (e.g., ethyl acetate).
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Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Step 3: Deprotection of the Sulfinyl Group
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Dissolve the resulting sulfinamide in methanol.
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Add a solution of hydrochloric acid in an appropriate solvent (e.g., dioxane) and stir the mixture at room temperature.
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Monitor the deprotection by TLC.
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Upon completion, neutralize the reaction mixture and extract the desired amine product.
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Purify the final product, 2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine, by column chromatography or distillation.
General Purification Considerations
Purification of the final compound would likely involve standard techniques such as:
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Column Chromatography: Using silica gel with a gradient of ethyl acetate in hexanes, potentially with a small percentage of triethylamine to prevent the amine from streaking on the acidic silica.
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Distillation: If the compound is a liquid at room temperature, vacuum distillation could be employed for purification.
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Crystallization: If the compound is a solid, recrystallization from a suitable solvent system could be used to obtain a highly pure product.
Biological Activity and Potential Applications
2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine is primarily utilized as a building block in the synthesis of more complex, biologically active molecules[2]. The pyridine moiety is a well-established pharmacophore present in numerous FDA-approved drugs, exhibiting a wide range of activities including anti-cancer, anti-inflammatory, and anti-viral properties[4].
Central Nervous System (CNS) Applications
The structural features of this compound, specifically the pyridine ring and the trifluoromethyl group, suggest its potential as a scaffold for CNS-active agents. The trifluoromethyl group can enhance blood-brain barrier permeability, a critical factor for drugs targeting the central nervous system. It is proposed as a starting material for synthesizing compounds with potential antidepressant or psychoactive properties[3].
Kinase Inhibition
Pyridine-based scaffolds are frequently employed in the design of protein kinase inhibitors[5][6]. Kinases are a crucial class of enzymes involved in cell signaling, and their dysregulation is implicated in diseases such as cancer and inflammatory disorders[7]. While there is no direct evidence of 2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine itself being a kinase inhibitor, its derivatives are explored for this purpose. The amine group provides a key attachment point for building out more complex molecules that can interact with the ATP-binding site of kinases.
Signaling Pathway Considerations
Although no specific signaling pathway has been definitively associated with 2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine in the available literature, its potential use as a scaffold for kinase inhibitors suggests that its derivatives could target pathways such as the MAPK/ERK pathway or the PI3K/Akt pathway, which are commonly dysregulated in cancer.
Below is a conceptual workflow for the utilization of this compound in a kinase inhibitor discovery program.
Caption: Conceptual workflow for drug discovery using the title compound.
Safety and Handling
Conclusion
2,2,2-Trifluoro-1-(pyridin-2-yl)ethanamine is a valuable fluorinated building block for the synthesis of novel compounds with potential applications in the pharmaceutical and agrochemical industries. Its unique combination of a pyridine ring and a trifluoromethyl group makes it an attractive starting material for developing CNS-active agents and kinase inhibitors. Further research is warranted to fully explore its synthetic utility and the biological activities of its derivatives.
References
- 1. scsm.ac.in [scsm.ac.in]
- 2. 2,2,2-TRIFLUORO-1-PYRIDIN-2-YL-ETHYLAMINE [myskinrecipes.com]
- 3. iris.unito.it [iris.unito.it]
- 4. mdpi.com [mdpi.com]
- 5. Properties of FDA-approved small molecule protein kinase inhibitors: A 2022 update - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Enantioselective synthesis of tunable chiral pyridine–aminophosphine ligands and their applications in asymmetric hydrogenation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
- 7. brimr.org [brimr.org]
